
The Chemical Architecture of Daunosamine: A
Technical Guide for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Daunosamine

Cat. No.: B1196630 Get Quote

Daunosamine, a critical amino sugar component of the widely used anthracycline antibiotics,

plays a pivotal role in the therapeutic efficacy of anticancer agents such as daunorubicin and

doxorubicin. This technical guide provides an in-depth exploration of the chemical structure,

properties, and synthesis of Daunosamine, tailored for researchers, scientists, and

professionals in drug development.

Chemical Structure and Identification
Daunosamine, systematically known as 3-amino-2,3,6-trideoxy-L-lyxo-hexose, is a

hexosamine derivative. Its structure is characterized by the absence of hydroxyl groups at

positions 2 and 6, and the presence of an amino group at position 3, with a specific

stereochemical configuration.

The structural representation of Daunosamine can be depicted in several forms:

Linear Form (Fischer Projection): This projection illustrates the stereochemistry of the chiral

centers in an acyclic representation. For L-daunosamine, the hydroxyl group on the highest

numbered chiral carbon (C5) is on the left.
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Fischer Projection of L-Daunosamine

Cyclic Form (Haworth Projection): In solution, Daunosamine predominantly exists in a cyclic

pyranose form. The Haworth projection provides a two-dimensional representation of this

ring structure.
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Haworth Projection of α-L-Daunosaminopyranose

Key Identifiers:
IUPAC Name (Linear): (3S,4S,5S)-3-amino-4,5-dihydroxyhexanal[1][2]

IUPAC Name (Pyranose): (3S,4S,5S)-4-amino-6-methyl-tetrahydropyran-2,5-diol[1]

CAS Number: 26548-47-0 (linear), 4305-54-8 (pyranose)[1]

Chemical Formula: C₆H₁₃NO₃[1][2]
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SMILES: C--INVALID-LINK--N)O">C@@HO[1]

Physicochemical Properties
A summary of the key quantitative data for Daunosamine is presented in the table below for

easy reference and comparison.

Property Value Reference

Molar Mass 147.174 g/mol [1][2]

Boiling Point 306.6 °C at 760 mmHg [3]

Flash Point 139.3 °C [3]

Density 1.236 g/cm³ [3]

Vapor Pressure 7.08E-05 mmHg at 25°C [3]

Refractive Index 1.518 [3]

Spectroscopic Data
While detailed spectral data for isolated Daunosamine is not readily available in public

databases, mass spectrometry data for its activated form, dTDP-L-daunosamine, has been

reported.

Mass Spectrometry (dTDP-L-daunosamine): The experimentally determined m/z for the [M-

H]⁻ ion is 530.09494 (calculated: 530.09463). This data is crucial for the characterization of

intermediates in the biosynthesis of anthracyclines.

Role in Anthracycline Biosynthesis and Drug Action
Daunosamine is a fundamental building block in the biosynthesis of anthracycline antibiotics. It

is synthesized from D-glucose-1-phosphate through a series of enzymatic reactions and is then

glycosidically linked to the aglycone moiety, such as daunomycinone, to form the final active

drug. The amino group of Daunosamine is critical for the biological activity of these drugs, as it

is involved in their intercalation with DNA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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